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Compound of Interest

Compound Name: Cloethocarb

CAS No.: 51487-69-5

Cat. No.: B1669195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical structure and fundamental

properties of Cloethocarb, a carbamate pesticide. The information is presented to support

research and development activities within the scientific community.

Chemical Identity and Structure
Cloethocarb is chemically classified as a phenyl carbamate insecticide, nematicide, and

molluscicide.[1] Its systematic IUPAC name is [2-(2-chloro-1-methoxyethoxy)phenyl] N-

methylcarbamate.[2] The technical grade of Cloethocarb is a racemic mixture, containing two

enantiomers (R and S configurations) due to a single chiral center in its structure.[3]

The key identifiers and structural information for Cloethocarb are summarized in the table

below.
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Identifier Value Source

Molecular Formula C₁₁H₁₄ClNO₄ [2][4]

Molecular Weight 259.68 g/mol

IUPAC Name

[2-(2-chloro-1-

methoxyethoxy)phenyl] N-

methylcarbamate

CAS Registry Number 51487-69-5

Canonical SMILES
CNC(=O)OC1=CC=CC=C1OC

(CCl)OC

InChI Key
PITWUHDDNUVBPT-

UHFFFAOYSA-N

Molecular Structure Visualization
The two-dimensional chemical structure of Cloethocarb is depicted in the diagram below. This

visualization illustrates the arrangement of atoms and bonds, including the carbamate group,

the aromatic ring, and the chloro-methoxyethoxy side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cloethocarb: A Technical Overview of its Chemical
Structure and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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